Cas no 31891-08-4 (Isopropyl 2-aminothiophene-3-carboxylate)
31891-08-4 structure
Product Name:Isopropyl 2-aminothiophene-3-carboxylate
CAS No:31891-08-4
MF:C8H11NO2S
MW:185.24344086647
MDL:MFCD03422703
CID:1070694
PubChem ID:4512126
Update Time:2025-04-20
Isopropyl 2-aminothiophene-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Isopropyl 2-aminothiophene-3-carboxylate
- AC1NCID4
- ALBB-002019
- BBL016877
- CTK6B0564
- MolPort-000-887-083
- SBB030262
- STK436412
- SureCN7799474
- MFCD03422703
- isopropyl2-aminothiophene-3-carboxylate
- CS-0316191
- SCHEMBL7799474
- DTXSID20403837
- isopropyl 2-aminothiophene-3-carboxylate(SALTDATA: FREE)
- AKOS000305089
- propan-2-yl 2-aminothiophene-3-carboxylate
- VS-05650
- 31891-08-4
-
- MDL： MFCD03422703
- Inchi： 1S/C8H11NO2S/c1-5(2)11-8(10)6-3-4-12-7(6)9/h3-5H,9H2,1-2H3
- InChI Key： XDZGFDGFDORWCN-UHFFFAOYSA-N
- SMILES： S1C=CC(=C1N)C(=O)OC(C)C
Computed Properties
- Exact Mass: 185.05104977g/mol
- Monoisotopic Mass: 185.05104977g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 80.6Ų
Isopropyl 2-aminothiophene-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 029255-500mg |
Isopropyl 2-aminothiophene-3-carboxylate |
31891-08-4 | 500mg |
$220.00 | 2023-09-06 | ||
| Matrix Scientific | 029255-1g |
Isopropyl 2-aminothiophene-3-carboxylate |
31891-08-4 | 1g |
$338.00 | 2023-09-06 | ||
| TRC | I822455-50mg |
isopropyl 2-aminothiophene-3-carboxylate |
31891-08-4 | 50mg |
$ 70.00 | 2022-06-04 | ||
| TRC | I822455-100mg |
isopropyl 2-aminothiophene-3-carboxylate |
31891-08-4 | 100mg |
$ 95.00 | 2022-06-04 | ||
| TRC | I822455-500mg |
isopropyl 2-aminothiophene-3-carboxylate |
31891-08-4 | 500mg |
$ 340.00 | 2022-06-04 | ||
| Chemenu | CM113862-1g |
isopropyl 2-aminothiophene-3-carboxylate |
31891-08-4 | 95% | 1g |
$240 | 2021-08-06 | |
| Chemenu | CM113862-5g |
isopropyl 2-aminothiophene-3-carboxylate |
31891-08-4 | 95% | 5g |
$720 | 2021-08-06 | |
| Chemenu | CM113862-10g |
isopropyl 2-aminothiophene-3-carboxylate |
31891-08-4 | 95% | 10g |
$1080 | 2021-08-06 | |
| Chemenu | CM113862-1g |
isopropyl 2-aminothiophene-3-carboxylate |
31891-08-4 | 95% | 1g |
$240 | 2023-02-17 | |
| Chemenu | CM113862-5g |
isopropyl 2-aminothiophene-3-carboxylate |
31891-08-4 | 95% | 5g |
$720 | 2023-02-17 |
Isopropyl 2-aminothiophene-3-carboxylate Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:31891-08-4)Isopropyl 2-aminothiophene-3-carboxylate
Order Number:A1155710
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 23:29
Price ($):227.0
Email:sales@amadischem.com
Isopropyl 2-aminothiophene-3-carboxylate Related Literature
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:31891-08-4)Isopropyl 2-aminothiophene-3-carboxylate
Purity:99%
Quantity:1g
Price ($):227.0